5,7-Dichloro-2-methylamino-8-hydroxyquinoline

• CAS No.: 648896-67-7
• Molecular Formula: C10H8Cl2N2O
• Molecular Weight: 243.09 g/mol
• IUPAC Name: 5,7-dichloro-2-(methylamino)quinolin-8-ol
• InChI: InChI=1S/C10H8Cl2N2O/c1-13-8-3-2-5-6(11)4-7(12)10(15)9(5)14-8/h2-4,15H,1H3,(H,13,14)
• InChI Key: JLFUIYIOKBNFQH-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(C=C1)C(=CC(=C2O)Cl)Cl

Description

5,7-Dichloro-2-methylamino-8-hydroxyquinoline is a useful research compound. Its molecular formula is C10H8Cl2N2O and its molecular weight is 243.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,5,7-Trichloro-8-hydroxyquinoline 10 (200 mg, 0.805 mmol) and a solution of methylamine in ethanol (12 mL of a 33% solution) were heated in a sealed vessel at 90° C. for 26 h, and cooled. The precipitate was then isolated via filtration and washed with diethyl ether. This provided pure 5,7-dichloro-2-methylamino-8-hydroxyquinoline (PBT 1047) as a pale yellow solid (186 mg, 95%). 1H NMR (DMSO-d6, 400 MHz): δ 8.80 (br, 1H), 7.98 (d, J=9.1, 1H), 7.48 (br, 1H), 7.25 (s, 1H), 6.90 (d, J=9.1, 1H), 2.98 (d, J=4.8, 3 H); mass spectrum: m/z 243, 245 (M++1, 100 and 66%, respectively).

Synthesis routes and methods II

Procedure details